Cas no 61199-35-7 (1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl-)
61199-35-7 structure
Product Name:1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl-
CAS No:61199-35-7
MF:C10H15ClN2
MW:198.692501306534
CID:488755
PubChem ID:15203939
Update Time:2025-04-19
1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl-
- 5-chloro-3-cyclohexyl-1-methylpyrazole
- DTXSID80569968
- SCHEMBL9386057
- SY338514
- 5-Chloro-3-cyclohexyl-1-methyl-1H-pyrazole
- MFCD24846793
- 61199-35-7
- UXCKPFAIVOJKAZ-UHFFFAOYSA-N
-
- Inchi: 1S/C10H15ClN2/c1-13-10(11)7-9(12-13)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
- InChI Key: UXCKPFAIVOJKAZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C2CCCCC2)=NN1C
Computed Properties
- Exact Mass: 198.09255
- Monoisotopic Mass: 198.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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